Cas no 1806969-19-6 (5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1806969-19-6
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4866191
• Update Time: 2025-10-28

5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-4-3-14-5(1-2-13)7(10)6(4)8(11)12/h3,8H,1H2
• InChI Key： XUUVFPJILKYHBI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806969-19-6) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its pyridine ring, which is substituted with a chlorine atom at position 5, a difluoromethyl group at position 4, and a fluorine atom at position 3. The acetonitrile group at position 2 further enhances its chemical reactivity and functional versatility.

The synthesis of 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for its preparation.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceuticals. The presence of multiple halogen atoms and the acetonitrile group makes it an ideal candidate for further functionalization. For instance, studies have shown that this compound can be transformed into potent inhibitors of certain enzymes associated with neurodegenerative diseases. The ability to modify its structure while retaining its core functionality has opened new avenues for drug discovery.

In addition to its pharmaceutical applications, 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile has been investigated for its potential in agrochemicals. Its unique electronic properties make it a promising candidate for developing novel pesticides with enhanced efficacy and reduced environmental impact. Recent research has focused on optimizing its stability under various environmental conditions to ensure prolonged effectiveness in agricultural settings.

The structural complexity of this compound also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensing technologies. For example, researchers have demonstrated that this compound can serve as a ligand in metal-organic frameworks (MOFs), enhancing their gas adsorption capabilities.

From a sustainability perspective, the synthesis and application of 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile align with current trends toward green chemistry. Efforts are underway to develop more eco-friendly synthesis routes, including the use of renewable feedstocks and energy-efficient reaction conditions. These advancements not only reduce the environmental footprint but also contribute to cost-effective production processes.

In conclusion, 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806969-19-6) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemistry and materials science.